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Compound of Interest

Compound Name: Bromoacetonitrile

Cat. No.: B046782 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential guidance on managing the toxicity of

bromoacetonitrile in the laboratory. The following troubleshooting guides and frequently asked

questions (FAQs) are designed to address specific issues you may encounter during your

experiments, ensuring a safer research environment.

Quick Reference: Physical and Chemical Properties
A clear understanding of bromoacetonitrile's properties is fundamental to its safe handling.

The following table summarizes its key characteristics.
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Property Value

Molecular Formula C₂H₂BrN

Molecular Weight 119.95 g/mol [1]

Appearance
Colorless to pale yellow or light amber liquid[1]

[2]

Boiling Point 149-151 °C (decomposes)

Melting Point Not available

Flash Point >110 °C (>230 °F)[3]

Density 1.722 g/mL at 25 °C

Solubility
Slightly soluble in water; miscible with organic

solvents like ethanol, ether, and chloroform.[4]

Health Hazard Information
Bromoacetonitrile is a highly toxic compound. The Globally Harmonized System (GHS) of

Classification and Labelling of Chemicals provides the following hazard statements:

Hazard Class Hazard Statement

Acute Toxicity, Oral (Category 3) H301: Toxic if swallowed[1][4]

Acute Toxicity, Dermal (Category 3) H311: Toxic in contact with skin[1][4]

Acute Toxicity, Inhalation (Category 3) H331: Toxic if inhaled[4]

Skin Corrosion/Irritation (Category 1B)
H314: Causes severe skin burns and eye

damage[1]

Serious Eye Damage/Eye Irritation (Category 1) H318: Causes serious eye damage

Specific target organ toxicity — single exposure

(Category 3), Respiratory system
H335: May cause respiratory irritation

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Bromoacetonitrile
https://pubchem.ncbi.nlm.nih.gov/compound/Bromoacetonitrile
https://daneshyari.com/article/preview/8553771.pdf
https://pim-resources.coleparmer.com/sds/17251.pdf
https://www.lifechempharma.com/bromoacetonitrile-a-comprehensive-overview/
https://www.benchchem.com/product/b046782?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Bromoacetonitrile
https://www.lifechempharma.com/bromoacetonitrile-a-comprehensive-overview/
https://pubchem.ncbi.nlm.nih.gov/compound/Bromoacetonitrile
https://www.lifechempharma.com/bromoacetonitrile-a-comprehensive-overview/
https://www.lifechempharma.com/bromoacetonitrile-a-comprehensive-overview/
https://pubchem.ncbi.nlm.nih.gov/compound/Bromoacetonitrile
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046782?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Symptoms of Exposure: Exposure can cause irritation to the eyes, mucous membranes, and

upper respiratory tract.[1] Symptoms may include a burning sensation, coughing, wheezing,

laryngitis, shortness of breath, headache, nausea, and vomiting.[1] It is also a lachrymator,

meaning it can cause tearing.[1]

Occupational Exposure Limits
Currently, there are no specific Permissible Exposure Limits (PELs) for bromoacetonitrile
established by the Occupational Safety and Health Administration (OSHA). One source

indicates a previously vacated OSHA PEL, but no current enforceable limit is in place.[3] Given

its high toxicity, all work with bromoacetonitrile should be conducted with the utmost caution

to minimize any potential exposure.

Troubleshooting and FAQs
This section addresses common questions and concerns when working with

bromoacetonitrile.

Handling and Storage
Q1: What are the essential personal protective equipment (PPE) requirements for handling

bromoacetonitrile?

A1: Due to its high toxicity and ability to be absorbed through the skin, a comprehensive PPE

protocol is mandatory. This includes:

Gloves: Wear appropriate chemical-resistant gloves. Always inspect gloves for integrity

before use.

Eye Protection: Chemical safety goggles and a face shield are essential to protect against

splashes.

Lab Coat: A lab coat or chemical-resistant apron should be worn to protect the body.

Respiratory Protection: All work with bromoacetonitrile must be conducted in a certified

chemical fume hood to avoid inhalation of vapors.[3]

Q2: How should bromoacetonitrile be stored safely?
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A2: Store bromoacetonitrile in a cool, dry, and well-ventilated area away from incompatible

materials such as strong oxidizing agents, strong bases, and acids.[5] Keep the container

tightly sealed.

Spills and Exposure
Q3: What is the immediate procedure for a bromoacetonitrile spill?

A3: In the event of a spill, follow these steps:

Evacuate: Immediately evacuate the affected area.

Ventilate: Ensure the area is well-ventilated, if safe to do so.

Contain: For small spills, use an inert absorbent material like vermiculite or sand to contain

the liquid.[3]

Personal Protection: Do not attempt to clean a spill without the appropriate PPE, including

respiratory protection.

Cleanup: Carefully collect the absorbed material into a sealed, labeled waste container for

proper disposal.

Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water.

For large spills, evacuate the laboratory and contact your institution's environmental health and

safety (EHS) department immediately.

Q4: What are the first aid measures in case of accidental exposure?

A4: Immediate action is critical in the event of exposure:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally. Seek immediate medical attention.[3]

Skin Contact: Immediately remove contaminated clothing and wash the affected skin area

with soap and plenty of water for at least 15 minutes. Seek immediate medical attention.[3]
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Inhalation: Move the individual to fresh air immediately. If breathing is difficult, administer

oxygen. If breathing has stopped, begin artificial respiration. Seek immediate medical

attention.[3]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

Seek immediate medical attention.[3]

Toxicity and Mechanism
Q5: What is the primary mechanism of bromoacetonitrile toxicity?

A5: The toxicity of bromoacetonitrile is understood to be linked to its ability to induce oxidative

stress and deplete cellular glutathione (GSH).[2][6] GSH is a critical antioxidant that protects

cells from damage. Depletion of GSH can lead to cellular damage and disrupt normal cellular

processes.

Q6: Are there any known detoxification pathways?

A6: While specific in-vivo detoxification pathways are not fully elucidated in the provided search

results, the mechanism of toxicity suggests that the body's natural antioxidant systems,

particularly those involving glutathione, are key in mitigating the harmful effects. The primary

approach to dealing with bromoacetonitrile toxicity is to prevent exposure in the first place.

Visualizing Workflows and Pathways
To further aid in understanding the necessary precautions and the compound's toxicological

effects, the following diagrams have been created using Graphviz.

Experimental Workflow for Handling Bromoacetonitrile
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Caption: A logical workflow for safely handling bromoacetonitrile in a laboratory setting.

Simplified Signaling Pathway of Bromoacetonitrile-
Induced Toxicity
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Caption: A simplified diagram illustrating the proposed mechanism of bromoacetonitrile
toxicity.

This technical support guide is intended to supplement, not replace, your institution's specific

safety protocols and the information provided in the Safety Data Sheet (SDS). Always prioritize

safety and consult with your EHS department for any specific concerns.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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